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Compound of Interest

Compound Name: Desvenlafaxine-d10

Cat. No.: B602749 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive application notes and detailed protocols for the

utilization of Desvenlafaxine-d10 in clinical pharmacology studies. Desvenlafaxine-d10, a

stable isotope-labeled version of the serotonin-norepinephrine reuptake inhibitor (SNRI)

Desvenlafaxine, serves as an ideal internal standard for quantitative bioanalysis. Its use

ensures high accuracy and precision in determining the pharmacokinetic profile of

Desvenlafaxine in biological matrices.

Introduction to Desvenlafaxine and the Role of a
Deuterated Internal Standard
Desvenlafaxine is the major active metabolite of venlafaxine and is approved for the treatment

of major depressive disorder (MDD).[1][2] Understanding its pharmacokinetic profile—

absorption, distribution, metabolism, and excretion (ADME)—is crucial for dose optimization

and ensuring patient safety.

Stable isotope-labeled internal standards, such as Desvenlafaxine-d10, are the gold standard

in quantitative mass spectrometry-based bioanalysis. They share near-identical

physicochemical properties with the analyte of interest (Desvenlafaxine), meaning they co-elute

chromatographically and exhibit similar ionization efficiency in the mass spectrometer. This co-

behavior allows for the correction of variability during sample preparation and analysis, leading

to highly reliable data.
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Quantitative Bioanalysis of Desvenlafaxine using
Desvenlafaxine-d10
A validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method is the

preferred approach for the quantification of Desvenlafaxine in plasma samples from clinical

trials. The use of Desvenlafaxine-d10 as an internal standard is integral to the robustness of

this methodology.

Data Presentation: Method Validation and
Pharmacokinetic Parameters
The following tables summarize the key validation parameters for a typical LC-MS/MS method

for Desvenlafaxine quantification using Desvenlafaxine-d10 as an internal standard, as well as

pharmacokinetic data obtained from a clinical study.

Table 1: LC-MS/MS Method Validation Parameters
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Parameter Result

Linearity Range 1.00 - 400.35 ng/mL

Correlation Coefficient (r²) ≥ 0.999

Lower Limit of Quantification (LLOQ) 1.00 ng/mL

Intra-day Precision (%CV)

1.00 ng/mL (LLOQ) 5.5%

3.00 ng/mL (LQC) 2.1%

150.00 ng/mL (MQC) 0.7%

300.00 ng/mL (HQC) 1.2%

Inter-day Precision (%CV)

1.00 ng/mL (LLOQ) 6.8%

3.00 ng/mL (LQC) 3.5%

150.00 ng/mL (MQC) 1.9%

300.00 ng/mL (HQC) 2.8%

Accuracy (% Recovery)

Intra-day 95.3% - 107.4%

Inter-day 93.4% - 99.5%

Data adapted from a validated LC-MS/MS method for the quantification of Desvenlafaxine in

human plasma.

Table 2: Pharmacokinetic Parameters of Desvenlafaxine Following a Single Oral 200 mg Dose

in Healthy Subjects (n=18)
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Parameter Fasting State Fed State (High-Fat Meal)

Cmax (ng/mL) 385.4 ± 73.1 458.1 ± 105.8

Tmax (hr) 8.9 ± 2.1 9.8 ± 2.9

AUC₀₋t (ng·h/mL) 9875 ± 2134 9987 ± 1985

AUC₀₋inf (ng·h/mL) 10254 ± 2298 10345 ± 2109

t₁/₂ (hr) 11.8 ± 2.3 11.5 ± 2.1

Cmax: Maximum plasma concentration; Tmax: Time to reach maximum plasma concentration;

AUC₀₋t: Area under the plasma concentration-time curve from time zero to the last measurable

concentration; AUC₀₋inf: Area under the plasma concentration-time curve from time zero to

infinity; t₁/₂: Elimination half-life. Data are presented as mean ± standard deviation.

Experimental Protocols
This section provides a detailed methodology for the quantification of Desvenlafaxine in human

plasma using Desvenlafaxine-d10 as an internal standard.

Bioanalytical Method for Desvenlafaxine in Human
Plasma
This protocol is based on a validated LC-MS/MS method and is suitable for pharmacokinetic

studies.

3.1.1. Materials and Reagents

Desvenlafaxine reference standard

Desvenlafaxine-d10 (internal standard)

Human plasma (with anticoagulant, e.g., K₂EDTA)

Methanol (HPLC grade)

Ammonium acetate (analytical grade)
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Ethyl acetate (HPLC grade)

Water (deionized, 18 MΩ·cm)

Formic acid (analytical grade)

3.1.2. Instrumentation

High-Performance Liquid Chromatography (HPLC) system

Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

3.1.3. Preparation of Stock and Working Solutions

Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve Desvenlafaxine and

Desvenlafaxine-d10 in methanol to prepare individual stock solutions.

Working Standard Solutions: Serially dilute the Desvenlafaxine stock solution with a 50:50

mixture of methanol and water to prepare working solutions for calibration curve standards

and quality control (QC) samples.

Internal Standard Working Solution (50 ng/mL): Dilute the Desvenlafaxine-d10 stock

solution with a 50:50 mixture of methanol and water.

3.1.4. Sample Preparation (Liquid-Liquid Extraction)

Pipette 200 µL of plasma sample (calibration standard, QC, or study sample) into a 1.5 mL

microcentrifuge tube.

Add 50 µL of the Desvenlafaxine-d10 internal standard working solution (50 ng/mL) to each

tube and vortex briefly.

Add 1.0 mL of ethyl acetate.

Vortex for 5 minutes.

Centrifuge at 10,000 x g for 5 minutes.
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Carefully transfer the upper organic layer (approximately 900 µL) to a new tube.

Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 200 µL of the mobile phase.

Vortex for 1 minute and transfer to an autosampler vial for LC-MS/MS analysis.

3.1.5. LC-MS/MS Conditions

HPLC Column: C18 column (e.g., 50 x 2.1 mm, 3.5 µm)

Mobile Phase:

A: 5 mM Ammonium acetate in water with 0.1% formic acid

B: Methanol with 0.1% formic acid

Gradient:

0-0.5 min: 20% B

0.5-2.0 min: 20% to 80% B

2.0-3.0 min: 80% B

3.0-3.1 min: 80% to 20% B

3.1-5.0 min: 20% B

Flow Rate: 0.4 mL/min

Injection Volume: 10 µL

Mass Spectrometer: Triple quadrupole

Ionization Mode: Electrospray Ionization (ESI), Positive

MRM Transitions:
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Desvenlafaxine: m/z 264.2 → 58.2

Desvenlafaxine-d10: m/z 274.2 → 64.2

Visualizations
The following diagrams illustrate the experimental workflow and the mechanism of action of

Desvenlafaxine.
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Sample Preparation Analysis Data Processing

Plasma Sample (200 µL) Add Desvenlafaxine-d10 (IS) Liquid-Liquid Extraction
(Ethyl Acetate) Evaporation Reconstitution LC-MS/MS Analysis Data Acquisition

(MRM Mode)
Quantification

(Analyte/IS Ratio) Pharmacokinetic Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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